Cas no 1261942-37-3 (3-(2-Fluoro-4-methylphenyl)phenol)

• Product Name: 3-(2-Fluoro-4-methylphenyl)phenol
• CAS No: 1261942-37-3
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD18312797
• CID: 2764985
• PubChem ID: 53218515
• Update Time: 2025-06-15

3-(2-Fluoro-4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-FLUORO-4-METHYLPHENYL)PHENOL
• MFCD18312797
• 2'-Fluoro-4'-methyl[1,1'-biphenyl]-3-ol
• 3-(2-Fluoro-4-methylphenyl)phenol, 95%
• DTXSID60683439
• 1261942-37-3
• 3-(2-Fluoro-4-methylphenyl)phenol

• MDL： MFCD18312797
• Inchi： 1S/C13H11FO/c1-9-5-6-12(13(14)7-9)10-3-2-4-11(15)8-10/h2-8,15H,1H3
• InChI Key： QTMKNGFKEOVUGD-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 202.079393132g/mol
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2-Fluoro-4-methylphenyl)phenol

Comprehensive Overview of 3-(2-Fluoro-4-methylphenyl)phenol (CAS No. 1261942-37-3): Properties, Applications, and Industry Insights

3-(2-Fluoro-4-methylphenyl)phenol (CAS No. 1261942-37-3) is a fluorinated aromatic compound gaining attention in pharmaceutical and material science research. This fluorinated phenol derivative exhibits unique physicochemical properties due to the strategic incorporation of a fluoro substituent and methyl group on its phenyl rings. Researchers are particularly interested in its potential as a building block for advanced materials and bioactive molecules, especially given the growing demand for fluorine-containing compounds in drug discovery.

The molecular structure of 3-(2-Fluoro-4-methylphenyl)phenol features a central phenol moiety substituted at the meta position with a 2-fluoro-4-methylphenyl group. This specific arrangement creates interesting electronic effects that influence its solubility profile, hydrogen bonding capacity, and reactivity patterns. Recent studies highlight its utility in developing liquid crystal materials and pharmaceutical intermediates, aligning with current industry trends toward specialized functional chemicals.

In pharmaceutical applications, the presence of both fluorine atoms and hydroxyl groups makes this compound valuable for designing molecules with improved metabolic stability and target binding affinity. The fluorine effect is particularly sought after in modern drug design, addressing frequent search queries about "fluorine in medicinal chemistry" and "improving drug bioavailability." Its logP value and hydrogen bond donor/acceptor count suggest potential for optimizing drug-like properties, a hot topic in computational chemistry discussions.

Material scientists value CAS 1261942-37-3 for its role in creating advanced polymers with tailored thermal and optical properties. The compound's rigid biphenyl core combined with polar functional groups enables the development of materials for organic electronics and specialty coatings. These applications respond to growing market needs for high-performance materials in renewable energy technologies and display devices.

Quality control of 3-(2-Fluoro-4-methylphenyl)phenol requires precise analytical methods. Modern laboratories employ HPLC analysis, mass spectrometry, and NMR spectroscopy to verify purity and structural integrity. The compound typically appears as a white to off-white crystalline powder with specific melting point characteristics that serve as important quality indicators. These analytical aspects address common search terms like "chemical purity standards" and "compound characterization techniques."

Environmental and safety considerations for 1261942-37-3 follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling includes PPE requirements and ventilation controls typical for organic compounds. The biodegradability profile and ecotoxicological data are subjects of ongoing research, reflecting the chemical industry's focus on green chemistry principles and sustainable practices.

The synthesis of 3-(2-Fluoro-4-methylphenyl)phenol typically involves cross-coupling reactions between appropriately substituted aromatic precursors. Recent process optimization efforts focus on catalyst efficiency and yield improvement, topics frequently searched by synthetic chemists. Alternative routes employing microwave-assisted synthesis or continuous flow chemistry are being explored to enhance the atom economy and energy efficiency of production.

Market analysis indicates growing demand for fluorinated fine chemicals like CAS 1261942-37-3, particularly in Asia-Pacific research hubs. The compound's price trends and supply chain dynamics reflect broader patterns in specialty chemicals markets. Industry reports suggest increasing applications in OLED materials and agrochemical intermediates, aligning with technological advancements in these sectors.

Future research directions for 3-(2-Fluoro-4-methylphenyl)phenol may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural features make it interesting for supramolecular chemistry applications, addressing scientific curiosity about "functional aromatic compounds" and "molecular self-assembly." These developments could expand its utility beyond current applications in significant ways.

For researchers working with 1261942-37-3, proper storage conditions (typically cool, dry environments with inert atmosphere) and stability data are essential considerations. The compound's shelf life and compatibility with common solvents are practical concerns frequently searched by laboratory personnel. Technical datasheets provide specific guidance on these operational aspects.